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Compound of Interest

Compound Name: 4-Amino-2-bromo-6-chlorophenol

Cat. No.: B1286634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the chemical identity of "4-Amino-2-bromo-6-chlorophenol."
An initial investigation into the Chemical Abstracts Service (CAS) number for this specific

isomer reveals a complex landscape of related compounds. While a dedicated CAS number for

4-Amino-2-bromo-6-chlorophenol is not readily available in prominent chemical databases,

several isomers are well-documented, each with unique identifiers. This guide will provide

available data on these closely related structures, offering a valuable resource for researchers

in the field.

Physicochemical Data of Related
Aminobromochlorophenol Isomers
For clarity and comparative analysis, the physicochemical properties of key isomers are

presented below. The absence of a specific entry for 4-Amino-2-bromo-6-chlorophenol
suggests it may be a less common or novel compound. Researchers interested in this specific

substitution pattern may need to pursue custom synthesis and characterization.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Reference

2-Amino-6-

bromo-4-

chlorophenol

179314-60-4 C₆H₅BrClNO 222.47 [1]

2-Amino-4-

bromo-6-

chlorophenol

855836-14-5 C₆H₅BrClNO 222.47 [2]

4-Amino-2-

bromophenol
16750-67-7 C₆H₆BrNO 188.02 [3]

4-Amino-2-

chlorophenol
3964-52-1 C₆H₆ClNO Not specified [4]

4-Amino-2-

bromo-6-

chlorophenol

hydrochloride

Not Available C₆H₆BrCl₂NO 258.93 [5]

Experimental Considerations
Due to the lack of specific literature for 4-Amino-2-bromo-6-chlorophenol, detailed

experimental protocols and signaling pathways cannot be provided. Researchers aiming to

work with this compound would need to develop and validate their own methodologies for

synthesis, purification, and biological assessment.

The synthesis of such a molecule would likely involve multi-step organic chemistry reactions,

including electrophilic aromatic substitution (bromination and chlorination) and functional group

manipulations (amination and hydroxylation) on a phenol or aniline precursor. The precise

sequence and reaction conditions would need to be carefully optimized to achieve the desired

substitution pattern and avoid the formation of unwanted isomers.

For biological evaluation, a logical workflow would be necessary to characterize the

compound's activity.
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Chemical Structure
(Substitution Pattern)

Physicochemical Properties
(Solubility, pKa, etc.)

Biological Activity
(Target Affinity, Efficacy)

Directly Influences Toxicological Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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